Cas no 1956331-28-4 (1-Chloro-4-isopropoxyisoquinoline)

• Product Name: 1-Chloro-4-isopropoxyisoquinoline
• CAS No: 1956331-28-4
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 5716836
• PubChem ID: 118990106
• Update Time: 2025-06-09

1-Chloro-4-isopropoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-isopropoxyisoquinoline
• 1956331-28-4
• Isoquinoline, 1-chloro-4-(1-methylethoxy)-

• Inchi： 1S/C12H12ClNO/c1-8(2)15-11-7-14-12(13)10-6-4-3-5-9(10)11/h3-8H,1-2H3
• InChI Key： IDEWMBMRFGVJBU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C=N1)OC(C)C

Computed Properties

• Exact Mass: 221.0607417g/mol
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 349.6±22.0 °C(Predicted)
• pka: 2.26±0.31(Predicted)

Additional information on 1-Chloro-4-isopropoxyisoquinoline

Introduction to 1-Chloro-4-isopropoxyisoquinoline (CAS No. 1956331-28-4)

1-Chloro-4-isopropoxyisoquinoline (CAS No. 1956331-28-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Chloro-4-isopropoxyisoquinoline consists of an isoquinoline ring substituted with a chloro group at the 1-position and an isopropoxy group at the 4-position. The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the chloro and isopropoxy substituents further modulates the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 1-Chloro-4-isopropoxyisoquinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-Chloro-4-isopropoxyisoquinoline has also shown promising antiviral activity. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of several viruses, including influenza A and B, as well as herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for the development of broad-spectrum antiviral drugs.

The anticancer potential of 1-Chloro-4-isopropoxyisoquinoline has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the modulation of cell cycle checkpoints. These findings suggest that 1-Chloro-4-isopropoxyisoquinoline could be a potential candidate for cancer therapy, particularly for solid tumors such as breast and lung cancer.

Beyond its direct biological activities, 1-Chloro-4-isopropoxyisoquinoline has also been investigated as a scaffold for drug discovery. Its unique chemical structure allows for easy functionalization and derivatization, enabling researchers to explore a wide range of analogs with enhanced potency and selectivity. For example, a recent study published in Organic & Biomolecular Chemistry described the synthesis and evaluation of several derivatives of 1-Chloro-4-isopropoxyisoquinoline, which exhibited improved pharmacokinetic properties and reduced toxicity compared to the parent compound.

The pharmacokinetic profile of 1-Chloro-4-isopropoxyisoquinoline is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, making it suitable for oral administration. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 1-Chloro-4-isopropoxyisoquinoline (CAS No. 1956331-28-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical science and improving patient outcomes.